Cas no 2639422-52-7 (3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid)

• Product Name: 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
• CAS No: 2639422-52-7
• MF: C₂₅H₂₇NO₅
• MW: 421.485587358475
• CID: 5641339
• PubChem ID: 165902938
• Update Time: 2025-05-20

3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783905
• 2639422-52-7
• 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
• 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid

• Inchi： 1S/C25H27NO5/c27-24(28)23-17(11-14-30-23)16-9-12-26(13-10-16)25(29)31-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,28)
• InChI Key： MRSZGGJUUHAVRG-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 421.18892296g/mol
• Monoisotopic Mass: 421.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid

3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid: A Comprehensive Overview

The compound 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid (CAS No. 2639422-52-7) is a highly specialized organic molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which combines elements of a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an oxolane (tetrahydrofuran) moiety. The integration of these structural components makes it a valuable tool in modern drug discovery and synthesis.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of this compound in various therapeutic areas. For instance, studies have shown that the Fmoc-piperidine core of the molecule can serve as a versatile scaffold for the development of bioactive compounds. The oxolane carboxylic acid group further enhances its functionality, making it amenable to a wide range of chemical modifications. These modifications can potentially lead to the creation of novel drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its role in peptide synthesis. The Fmoc group is well-known for its use as a protecting group in solid-phase peptide synthesis (SPPS). In this context, the compound acts as a linker or a building block, facilitating the construction of complex peptide sequences with high precision. Its ability to stabilize reactive intermediates during synthesis has made it indispensable in modern peptide chemistry.

Moreover, the oxolane ring in the molecule introduces additional flexibility and stability to the structure. This feature is particularly advantageous in medicinal chemistry, where molecular rigidity can significantly influence bioavailability and pharmacokinetics. Recent research has demonstrated that derivatives of this compound exhibit promising activity in preclinical models, suggesting its potential as a lead compound for drug development.

The synthesis of 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid involves a multi-step process that combines principles from both organic and peptide chemistry. Key steps include the formation of the Fmoc-piperidine intermediate and subsequent coupling reactions to introduce the oxolane carboxylic acid group. The optimization of these steps has been a focus of recent studies, with researchers exploring new catalysts and reaction conditions to improve yield and purity.

In terms of applications, this compound has found utility in both academic and industrial settings. Its use as a reagent in organic synthesis has been documented in numerous scientific publications, highlighting its versatility and importance in modern chemical research. Additionally, its role as an intermediate in drug discovery programs underscores its significance in the pharmaceutical industry.

Looking ahead, ongoing research aims to further elucidate the biological properties of this compound and its derivatives. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic applications, particularly in areas where precise control over molecular architecture is critical. The integration of computational chemistry tools with experimental studies is also expected to accelerate the discovery process, leading to more efficient and effective drug candidates.

In conclusion, 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid (CAS No. 2639422-52-7) stands as a testament to the ingenuity and progress in chemical science. Its unique structure, combined with cutting-edge research findings, positions it as a pivotal molecule in contemporary drug discovery efforts. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and beyond.